Cas no 729610-18-8 (Calindol Hydrochloride)
Calindol Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Calindol Hydrochloride
- (1R)-N-(1H-indol-2-ylmethyl)-1-naphthalen-1-ylethanamine,hydrochloride
- (R)-2-[[[1-(1-Naphthyl)ethyl]amino]methyl]-1H-indole hydrochloride
- N-[(1R)-1-(1-naphthalenyl)ethyl]-1H-Indole-2-methanamine hydrochloride
- 729610-18-8
- (1R)-N-(1H-indol-2-ylmethyl)-1-naphthalen-1-ylethanamine;hydrochloride
- DTXSID00634884
- HY-122819
- CS-0089741
- SMR004701469
- [(1H-indol-2-yl)methyl][(1R)-1-(naphthalen-1-yl)ethyl]amine hydrochloride
- AS-57849
- SCHEMBL2702603
- Calindol (hydrochloride)
- (R)-N-((1H-Indol-2-yl)methyl)-1-(naphthalen-1-yl)ethan-1-amine hydrochloride
- MLS006010782
- (1R)-N-[(1H-Indol-2-yl)methyl]-1-(naphthalen-1-yl)ethan-1-amine--hydrogen chloride (1/1)
- Calindol hydrochloride, >=98% (HPLC)
- AKOS030254568
- CHEMBL2092942
- DA-71881
-
- MDL: MFCD18382212
- Inchi: 1S/C21H20N2.ClH/c1-15(19-11-6-9-16-7-2-4-10-20(16)19)22-14-18-13-17-8-3-5-12-21(17)23-18;/h2-13,15,22-23H,14H2,1H3;1H/t15-;/m1./s1
- InChI Key: KFILKQPBQZIRST-XFULWGLBSA-N
- SMILES: Cl.N(CC1=CC2C=CC=CC=2N1)[C@H](C)C1=CC=CC2C=CC=CC1=2
Computed Properties
- Exact Mass: 336.13900
- Monoisotopic Mass: 336.1393264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.8Ų
Experimental Properties
- Melting Point: 208-210?C (dec.)
- Boiling Point: 527.7°C at 760 mmHg
- Flash Point: 272.9°C
- PSA: 27.82000
- LogP: 6.36480
Calindol Hydrochloride Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
Calindol Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C148700-5mg |
Calindol Hydrochloride |
729610-18-8 | 5mg |
$ 133.00 | 2023-09-08 | ||
| TRC | C148700-10mg |
Calindol Hydrochloride |
729610-18-8 | 10mg |
$ 178.00 | 2023-09-08 | ||
| TRC | C148700-25mg |
Calindol Hydrochloride |
729610-18-8 | 25mg |
$ 379.00 | 2023-09-08 | ||
| TRC | C148700-50mg |
Calindol Hydrochloride |
729610-18-8 | 50mg |
$ 724.00 | 2023-04-18 | ||
| TRC | C148700-100mg |
Calindol Hydrochloride |
729610-18-8 | 100mg |
$ 1384.00 | 2023-04-18 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9482-1mg |
Calindol (hydrochloride) |
729610-18-8 | 98% | 1mg |
¥528.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9482-5mg |
Calindol (hydrochloride) |
729610-18-8 | 98% | 5mg |
¥2234.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9482-10mg |
Calindol (hydrochloride) |
729610-18-8 | 98% | 10mg |
¥3809.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci9482-25mg |
Calindol (hydrochloride) |
729610-18-8 | 98% | 25mg |
¥8036.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-211006-10mg |
Calindol hydrochloride, |
729610-18-8 | ≥98% | 10mg |
¥2858.00 | 2023-09-05 |
Calindol Hydrochloride Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on Calindol Hydrochloride
Calindol Hydrochloride: A Comprehensive Overview
Calindol Hydrochloride (CAS No. 729610-18-8) is a compound of significant interest in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique properties and potential applications in drug development. The Calindol Hydrochloride structure is characterized by its distinct chemical composition, which contributes to its functional versatility. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.
The CAS No. 729610-18-8 designation uniquely identifies Calindol Hydrochloride within the chemical database, ensuring consistency in scientific communication. This compound is known for its ability to interact with specific biological targets, which has implications for therapeutic interventions. Researchers have explored its potential in treating conditions such as inflammation, neurodegenerative diseases, and cardiovascular disorders.
Recent advancements in computational chemistry have enabled a deeper understanding of the molecular interactions of Calindol Hydrochloride. These studies utilize advanced modeling techniques to predict binding affinities and pharmacokinetic profiles, which are critical for drug design. The integration of experimental and computational approaches has significantly enhanced our knowledge of this compound's behavior in biological systems.
In terms of synthesis, Calindol Hydrochloride is typically derived through multi-step organic reactions that require precise control over reaction conditions. The synthesis process involves the use of various reagents and catalysts to achieve high purity and yield. This compound's stability under different environmental conditions has been thoroughly investigated, ensuring its suitability for various applications.
The pharmacological profile of Calindol Hydrochloride is another area of active research. Preclinical studies have demonstrated its efficacy in modulating key signaling pathways involved in disease pathogenesis. These findings have paved the way for further exploration into its therapeutic potential. Clinical trials are currently underway to assess its safety and efficacy in human subjects.
One of the most promising aspects of Calindol Hydrochloride is its ability to target multiple pathways simultaneously, which could lead to more effective treatments with fewer side effects. This multi-target approach is a hallmark of modern drug discovery and represents a significant advancement in the field.
As research on Calindol Hydrochloride continues to evolve, its role in personalized medicine is becoming increasingly apparent. The compound's ability to be tailored to individual patient needs could revolutionize treatment strategies for a wide range of conditions.
In conclusion, Calindol Hydrochloride (CAS No. 729610-18-8) stands at the forefront of chemical and pharmacological innovation. Its unique properties, combined with cutting-edge research findings, position it as a potential breakthrough in drug development. As further studies unfold, the full extent of its therapeutic potential will undoubtedly become more evident.
729610-18-8 (Calindol Hydrochloride) Related Products
- 157160-17-3(2-Pyridinemethanamine,N-[(1R)-1-phenylethyl]-)
- 728930-30-1(ent-Calindol Hydrochloride)
- 1217828-76-6(Calindol-13C,d2 Hydrochloride)
- 883538-47-4(N-Methyl-1-(5-methyl-1H-indol-2-yl)-methanamine)
- 918481-34-2(Quinoline, 2-[[4-(1-phenylethyl)-1-piperazinyl]methyl]-)
- 27114-19-8(2-Quinolinemethanamine,N-(2-phenylethyl)-, hydrochloride (1:2))
- 96286-10-1(2-1-(Dimethylamino)ethylindole)
- 1052415-37-8(Benzyl-(1-methyl-1H-pyrrol-2-ylmethyl)-amine hydrochloride)
- 96286-08-7(2-1-(Methylamino)ethylindole)
- 16562-24-6(2-Quinolinemethanamine,N-(1-methyl-2-phenylethyl)-, hydrochloride (1:1))